3-methyl-5-phenyl-1H-pyrazol-4-amine dihydrochloride
Overview
Description
“3-methyl-5-phenyl-1H-pyrazol-4-amine dihydrochloride” is a chemical compound with the CAS Number: 305382-83-6 . It has a molecular weight of 246.14 and its IUPAC name is this compound . It is stored at room temperature and comes in a powder form .
Molecular Structure Analysis
The InChI code for this compound is 1S/C10H11N3.2ClH/c1-7-9(11)10(13-12-7)8-5-3-2-4-6-8;;/h2-6H,11H2,1H3,(H,12,13);2*1H . This indicates that the compound consists of a pyrazole ring with a methyl group at the 3rd position and a phenyl group at the 5th position. The compound also has an amine group at the 4th position .Physical And Chemical Properties Analysis
The compound is a powder and is stored at room temperature . Its molecular weight is 246.14 . Unfortunately, more specific physical and chemical properties were not found in the retrieved data.Mechanism of Action
Target of Action
Similar compounds have been shown to exhibit cytotoxicity to several human cell lines , suggesting that this compound may also interact with cellular targets to exert its effects.
Mode of Action
It’s known that pyrazole derivatives can interact with various cellular targets, leading to changes in cell function
Biochemical Pathways
Similar compounds have been shown to affect various cellular processes, including cell proliferation and apoptosis
Result of Action
Similar compounds have been shown to exhibit cytotoxic effects on various human cell lines
Advantages and Limitations for Lab Experiments
The main advantage of using 3-methyl-5-phenyl-1H-pyrazol-4-amine dihydrochloride in laboratory experiments is that it is relatively easy to synthesize and is relatively inexpensive. Additionally, it has been widely studied and its effects are well-understood. However, there are some limitations to using this compound in laboratory experiments. It is a relatively unstable compound and can easily decompose in the presence of light, heat, and moisture. Additionally, it is not soluble in water and must be dissolved in organic solvents.
Future Directions
Future research on 3-methyl-5-phenyl-1H-pyrazol-4-amine dihydrochloride should focus on further elucidating its mechanism of action and its biochemical and physiological effects. Additionally, research should focus on developing more efficient and cost-effective synthesis methods for this compound. Further research should also be done to investigate the potential therapeutic applications of this compound, such as its use as an anxiolytic or muscle relaxant. Finally, research should be done to investigate the potential toxicological effects of this compound, as well as its potential interactions with other drugs.
Synthesis Methods
3-methyl-5-phenyl-1H-pyrazol-4-amine dihydrochloride is synthesized from the reaction of 4-aminopyrazole and phenylmethylsulfonyl chloride in the presence of anhydrous potassium carbonate. The reaction is carried out in a solvent such as dichloromethane or tetrahydrofuran (THF). The reaction is exothermic and is usually carried out at room temperature. The reaction is typically complete within 1-2 hours and yields a white solid. The solid is then filtered, washed with cold water, and dried to obtain the desired product.
Scientific Research Applications
3-methyl-5-phenyl-1H-pyrazol-4-amine dihydrochloride is used as a research tool to study the biochemical and physiological effects of drugs and other compounds. It is used as a reference compound for the evaluation of drugs and their effects on the body. It is also used to study the mechanism of action of drugs and other compounds. It has been used in studies of the effects of drugs on the central nervous system, the cardiovascular system, and the endocrine system.
Safety and Hazards
The compound has been classified with the hazard statements H315, H319, and H335 . This means it may cause skin irritation (H315), eye irritation (H319), and may cause respiratory irritation (H335). Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray (P261), washing thoroughly after handling (P264), using only outdoors or in a well-ventilated area (P271), wearing protective gloves/protective clothing/eye protection/face protection (P280), and more .
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 3-methyl-5-phenyl-1H-pyrazol-4-amine dihydrochloride involves the reaction of 3-methyl-5-phenyl-1H-pyrazole-4-carboxylic acid with thionyl chloride to form 3-methyl-5-phenyl-1H-pyrazole-4-carbonyl chloride. This intermediate is then reacted with ammonia to form 3-methyl-5-phenyl-1H-pyrazol-4-amine, which is subsequently treated with hydrochloric acid to form the dihydrochloride salt.", "Starting Materials": [ "3-methyl-5-phenyl-1H-pyrazole-4-carboxylic acid", "thionyl chloride", "ammonia", "hydrochloric acid" ], "Reaction": [ "3-methyl-5-phenyl-1H-pyrazole-4-carboxylic acid is reacted with thionyl chloride in the presence of a catalyst such as DMF or pyridine to form 3-methyl-5-phenyl-1H-pyrazole-4-carbonyl chloride.", "The resulting intermediate is then reacted with ammonia in a solvent such as ethanol or methanol to form 3-methyl-5-phenyl-1H-pyrazol-4-amine.", "Finally, the amine is treated with hydrochloric acid to form the dihydrochloride salt of 3-methyl-5-phenyl-1H-pyrazol-4-amine." ] } | |
CAS RN |
305382-83-6 |
Molecular Formula |
C10H13Cl2N3 |
Molecular Weight |
246.1 |
Purity |
95 |
Origin of Product |
United States |
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